Cas no 1351660-04-2 (1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea
• CAS No: 1351660-04-2
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 6033264
• PubChem ID: 56765639
• Update Time: 2025-07-23

1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea
• 1351660-04-2
• F6201-0484
• VU0536767-1
• AKOS024538599
• 1-(2,3-dimethoxyphenyl)-3-((2,5-dimethylfuran-3-yl)methyl)urea
• CCG-323375
• 1-(2,3-dimethoxyphenyl)-3-[(2,5-dimethylfuran-3-yl)methyl]urea

• Inchi： 1S/C16H20N2O4/c1-10-8-12(11(2)22-10)9-17-16(19)18-13-6-5-7-14(20-3)15(13)21-4/h5-8H,9H2,1-4H3,(H2,17,18,19)
• InChI Key： HZDGFZWLCIDQQT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CNC(NC1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea

Introduction to 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea (CAS No. 1351660-04-2)

1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea, identified by its Chemical Abstracts Service (CAS) number 1351660-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The structural framework of this molecule incorporates two distinct aromatic moieties: a 2,3-dimethoxyphenyl group and a 2,5-dimethylfuran-3-yl substituent, linked through a urea functional group. Such a configuration not only imparts unique electronic and steric properties but also opens up avenues for exploring its pharmacological profile.

The 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea structure is of particular interest due to the presence of methoxy and methyl groups, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The 2,3-dimethoxyphenyl ring is known to enhance lipophilicity and binding affinity in many pharmacophores, while the 2,5-dimethylfuran-3-yl moiety introduces a rigid heterocyclic component that can stabilize certain conformations. These features make the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. Urea derivatives have emerged as a rich structural space for drug design due to their ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. The 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea molecule exemplifies this trend by combining aromatic rings with a urea linkage—a motif that has shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that urea-based compounds can serve as effective inhibitors of kinases and other enzymes involved in signaling pathways relevant to cancer and inflammation.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The dimethoxyphenyl group enhances binding affinity by increasing lipophilicity, while the dimethylfuran-3-yl moiety contributes to steric hindrance and electronic tuning. These features are critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Recent computational studies have suggested that derivatives of this class may interact with specific amino acid residues in target proteins, leading to potent inhibitory effects.

The synthesis of 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the urea linkage through condensation reactions between appropriately substituted precursors. The introduction of the dimethoxyphenyl group typically requires aromatic substitution reactions such as Suzuki or Buchwald-Hartwig couplings, while the dimethylfuran-3-yl moiety can be incorporated via cross-coupling or metal-catalyzed additions. Advances in catalytic systems have enabled more efficient and scalable syntheses of such complex molecules.

From a biological perspective, the potential applications of this compound are vast. Preclinical studies have begun to explore its interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory diseases. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit effects on neurotransmitter systems or metabolic pathways. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties to achieve desired pharmacological outcomes.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel therapeutic agents. Compounds like 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea serve as valuable starting points for these efforts. By leveraging computational tools such as molecular docking and quantum mechanical calculations, researchers can predict how this molecule might bind to its target(s) and refine its structure for improved efficacy. Such approaches have accelerated the discovery pipeline for small-molecule drugs over recent decades.

Moreover, green chemistry principles have influenced modern synthetic strategies for producing complex molecules like this one. Techniques such as flow chemistry and solvent-free reactions have been employed to minimize waste and improve atom economy. These innovations not only align with environmental sustainability but also enhance scalability for industrial production. As demand grows for high-quality intermediates in drug development pipelines, efficient synthetic routes become increasingly important.

The future prospects for 1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea are promising given its unique structural features and potential biological activities. Further investigation into its mechanism of action could uncover new therapeutic applications or provide insights into existing disease pathways. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical reality.

In conclusion,1-(2,3-dimethoxyphenyl)-3-(2,5-dimethylfuran-3-yl)methylurea (CAS No. 1351660-04-2) represents an intriguing compound with significant potential in pharmaceutical research. Its combination of well-studied pharmacophoric elements—aureas linked to aromatic rings—makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.